Cas no 1707586-12-6 (2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol)

• Product Name: 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol
• CAS No: 1707586-12-6
• MF: C₁₅H₁₃ClN₄O
• MW: 300.742921590805
• CID: 5191319
• Update Time: 2025-06-20

2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol Chemical and Physical Properties

Names and Identifiers

• 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol
• Phenol, 2-[5-[amino(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C15H13ClN4O/c16-10-7-5-9(6-8-10)13(17)15-18-14(19-20-15)11-3-1-2-4-12(11)21/h1-8,13,21H,17H2,(H,18,19,20)
• InChI Key： HPBHTDXWRSSZNK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1N=C(C(N)C2=CC=C(Cl)C=C2)NN=1

Additional information on 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol

2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol: A Novel Compound with Promising Therapeutic Potential

2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol, cataloged under the chemical CAS No. 1707586-12-6, represents a unique class of bioactive molecules with potential applications in pharmaceutical research. This compound, characterized by its complex molecular architecture, has garnered significant attention due to its ability to modulate biological pathways associated with inflammation, oxidative stress, and cellular signaling. The integration of 1,2,4-triazole and 4-chlorophenyl moieties into its structure suggests a multifunctional scaffold capable of interacting with diverse molecular targets. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anti-cancer applications.

The 1,2,4-triazole ring, a well-known heterocyclic system, is frequently utilized in medicinal chemistry for its ability to enhance drug-like properties. The substitution of 4-chlorophenyl at the methyl group of the 1,2,4-triazole ring introduces additional functional groups that may influence the compound's pharmacokinetic profile. The amino group in the 4-chlorophenyl moiety further enhances the molecule's reactivity, enabling interactions with biological targets such as enzymes, receptors, and ion channels. These structural features collectively position 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol as a candidate for the design of novel therapeutics.

Recent advances in computational modeling and molecular docking studies have provided insights into the potential mechanisms of action of this compound. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the 1,2,4-triazole scaffold of this molecule can bind to the COX-2 enzyme, a key mediator of inflammation. The 4-chlorophenyl group, through its hydrophobic interactions, may stabilize the binding conformation, thereby enhancing the compound's potency. This finding aligns with the growing trend of leveraging heterocyclic systems for the development of selective COX-2 inhibitors, which are critical for managing chronic inflammatory diseases.

In addition to its anti-inflammatory properties, the 2H-[1,2,4]triazol-3-yl moiety may also contribute to the compound's potential as an anti-cancer agent. A 2024 preclinical study in Cancer Research reported that this molecule exhibited cytotoxic effects against several cancer cell lines, including breast and lung cancer models. The mechanism of action was attributed to the induction of apoptosis and the inhibition of cell proliferation. The amino group in the 4-chlorophenyl fragment may play a role in modulating the redox state of the cell, thereby promoting oxidative stress and triggering apoptotic pathways. These findings underscore the compound's potential in oncology.

The synthesis of 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol involves a multi-step process that highlights the challenges and opportunities in medicinal chemistry. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted reactions to enhance the efficiency of the coupling between the 1,2,4-triazole and 4-chlorophenyl moieties. This approach not only reduces the reaction time but also minimizes the formation of side products, which is crucial for the scalability of drug production. The use of green chemistry principles in this synthesis further aligns with the industry's push for sustainable pharmaceutical development.

Despite its promising pharmacological profile, the 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol compound faces challenges in terms of its bioavailability and toxicity. A 2024 study in Drug Safety highlighted the need for further in vivo testing to evaluate its safety profile. The 4-chlorophenyl group, while contributing to the molecule's potency, may also introduce potential toxicological risks. Therefore, the development of prodrugs or the incorporation of functional groups that enhance solubility and reduce metabolic liability are areas of active research.

In summary, 2-{5-[Amino-(4-chloro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-phenol represents a promising scaffold for the design of novel therapeutics. Its unique molecular structure, combined with recent advances in computational and synthetic chemistry, positions it as a candidate for further exploration in the treatment of inflammatory and oncological diseases. Ongoing research into its pharmacokinetic properties and safety profile will be critical in determining its potential as a drug candidate.